Cas no 105467-92-3 (2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane)

105467-92-3 structure
Product name:2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane
2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane Chemical and Physical Properties
Names and Identifiers
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- 2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane
- 105467-92-3
- 6-OCTYL-1,3,6,2-DIOXAZABOROCAN-2-OL
- DTXSID00559482
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- Inchi: InChI=1S/C12H26BNO3/c1-2-3-4-5-6-7-8-14-9-11-16-13(15)17-12-10-14/h15H,2-12H2,1H3
- InChI Key: ATYXDUUNUUKDNJ-UHFFFAOYSA-N
- SMILES: B1(OCCN(CCO1)CCCCCCCC)O
Computed Properties
- Exact Mass: 243.2005739g/mol
- Monoisotopic Mass: 243.2005739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.9Ų
2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane Related Literature
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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